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Compound of Interest

Compound Name: D-64131

Cat. No.: B1669715

For Researchers, Scientists, and Drug Development
Professionals

Introduction:

D-64131 is a potent, orally active small molecule inhibitor of tubulin polymerization.[1][2] By
binding to the colchicine site on B-tubulin, it disrupts microtubule dynamics, leading to cell cycle
arrest at the G2/M phase and subsequent apoptosis.[3] This antimitotic activity makes D-64131
a valuable tool for cancer research.[1][2] Proper dissolution and handling are critical for
obtaining accurate and reproducible experimental results. This document provides detailed
protocols for dissolving D-64131 in dimethyl sulfoxide (DMSO) for in vitro studies.

Data Presentation

Table 1: Quantitative Solubility and Physicochemical Data for D-64131
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Parameter Value Source
CAS Number 74588-78-6 [1]
Molecular Weight 251.28 g/mol [2]
Solubility in DMSO > 100 mg/mL (= 397.96 mM) [4]
Alternative Solubility Soluble to 100 mM

Purity >98.98% [1]

ICso (Tubulin Polymerization) 0.53 uM

[1](2]

ICso0 (Tumor Cell Proliferation) 74 nM

[5]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration D-64131 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of D-64131 in DMSO.

Materials:

e D-64131 powder (purity 298%)

¢ Anhydrous or newly opened Dimethyl Sulfoxide (DMSQO), molecular biology grade

 Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile filter tips

Procedure:

o Pre-weighing Preparation: Allow the vial containing D-64131 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing D-64131: Carefully weigh out the desired amount of D-64131 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,
weigh out 25.13 mg of D-64131.

Adding DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the D-
64131 powder. To continue the example, add 1 mL of DMSO. Note: Hygroscopic DMSO can
significantly impact solubility; always use a fresh, unopened bottle or anhydrous grade
DMSO.[4]

Dissolution: Cap the vial tightly and vortex thoroughly for 2-5 minutes until the powder is
completely dissolved, resulting in a clear solution. Gentle warming (e.g., in a 37°C water bath
for 5-10 minutes) can be used to aid dissolution if necessary, but avoid excessive heat.

Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be sterilized by filtering through a 0.22 pum syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. Note: Solutions are
unstable and should be prepared fresh or stored in small, pre-packaged sizes.[2]

Protocol 2: Preparation of Working Solutions

This protocol describes the dilution of the high-concentration stock solution to a final working

concentration for cell-based assays.

Materials:

100 mM D-64131 stock solution in DMSO
Appropriate cell culture medium or buffer (e.g., DMEM, RPMI-1640)
Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:
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e Thawing Stock Solution: Thaw a single aliquot of the 100 mM D-64131 stock solution at
room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium or buffer to
achieve the desired final concentration. It is recommended to perform intermediate dilutions
to ensure accuracy.

o Example for a 10 uM final concentration:

» Prepare an intermediate dilution by adding 1 pL of the 100 mM stock solution to 999 pL
of culture medium to get a 100 uM solution.

» Add 100 pL of the 100 uM intermediate solution to 900 uL of culture medium to achieve
a final concentration of 10 uM.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the culture
medium is non-toxic to the cells being used. Typically, a final DMSO concentration of < 0.1%
is well-tolerated by most cell lines.

o Immediate Use: Use the freshly prepared working solutions immediately for your
experiments. Do not store diluted working solutions.

Mandatory Visualization
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Caption: D-64131 mechanism of action on tubulin polymerization.
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Caption: Workflow for D-64131 dissolution and preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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